(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)methanol
Overview
Description
(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)methanol, also known as 5-CPP-PY, is a compound that has been studied for its potential use in scientific research. It has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study a variety of topics.
Scientific Research Applications
Agrochemical Industry
The structural motif present in (5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)methanol is similar to that found in trifluoromethylpyridines (TFMP), which are extensively used in the agrochemical industry . The compound’s derivatives could be explored for their pesticidal properties, especially in the protection of crops from pests. The unique physicochemical properties conferred by the pyrazine moiety might lead to the development of novel agrochemicals with enhanced efficacy and safety profiles.
Pharmaceutical Research
Compounds with the pyrazol moiety have been investigated for their pharmaceutical applications. Given the similarity to TFMP derivatives, (5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)methanol could be a precursor or an intermediate in the synthesis of pharmaceuticals . Its derivatives may exhibit biological activities that can be harnessed in drug development, particularly for diseases where modulation of protein interactions is key.
Antiviral Agents
The pyrazine and pyrazol groups are common in molecules with antiviral properties. There’s potential for derivatives of this compound to act as inhibitors against viruses like the Respiratory Syncytial Virus (RSV) . Research could focus on synthesizing new derivatives and testing their efficacy as antiviral agents, which could lead to new treatments for viral infections.
properties
IUPAC Name |
(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c16-7-15-11(8-1-2-8)5-9(14-15)10-6-12-3-4-13-10/h3-6,8,16H,1-2,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXNGGJUIXVJWJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CO)C3=NC=CN=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
